![molecular formula C26H28N4O B4585571 2-{4-[4-(1H-indol-3-yl)butanoyl]-1-piperazinyl}-4-methylquinoline](/img/structure/B4585571.png)
2-{4-[4-(1H-indol-3-yl)butanoyl]-1-piperazinyl}-4-methylquinoline
Overview
Description
2-{4-[4-(1H-indol-3-yl)butanoyl]-1-piperazinyl}-4-methylquinoline, also known as GW 405,833, is a selective antagonist of the orexin OX1 receptor. Orexin receptors are involved in regulating wakefulness and sleep, and GW 405,833 has potential therapeutic applications in treating sleep disorders.
Scientific Research Applications
Antiproliferative Activity in Cancer Research
- Ruthenium and Osmium-Arene Complexes : Indoloquinoline-piperazine hybrids and their ruthenium and osmium complexes were studied for their potential as antitumor agents. These complexes, particularly those with the metal-binding site at position 4 of the indoloquinoline scaffold, demonstrated potent antiproliferative activity, offering insights for developing more effective chemotherapeutic agents (Filak et al., 2014).
Development of Antipsychotic Agents
- Heterocyclic Carboxamides as Antipsychotic Agents : A study explored heterocyclic analogues, including those related to the quinoline-piperazine structure, for their potential as antipsychotic agents. These compounds showed promising activities in in vitro and in vivo models (Norman et al., 1996).
Luminescent Properties and Photo-induced Electron Transfer
- Naphthalimide with Piperazine Substituent : Piperazine substituted naphthalimide compounds were synthesized, exhibiting characteristics of a pH probe and demonstrating fluorescence quenching by the photo-induced electron transfer process. This study highlights potential applications in fluorescent probes and photochemistry (Gan et al., 2003).
Anti-Breast Cancer Agents
- 4-Piperazinylquinoline Derivatives : A class of 4-piperazinylquinoline derivatives based on the isatin scaffold were synthesized and showed cytotoxic effects on human breast tumor cell lines, indicating their potential as anti-breast cancer agents (Solomon et al., 2010).
Antibacterial Activity
- Broad Antibacterial Agent : A 1,4-dihydro-quinoline-3-carboxylic acid derivative with a piperazinyl group was identified as a broad-spectrum antibacterial agent effective in experimental infections (Goueffon et al., 1981).
Antiviral Properties
- Inhibition of SARS-CoV-2 Infection : Novel heterocyclic compounds containing indole and piperazine structures effectively suppressed SARS-CoV-2 replication in vitro, demonstrating potential for COVID-19 treatment (Wang et al., 2023).
Corrosion Inhibition
- Corrosion Inhibitory Action : 8-Hydroxyquinoline-based piperazine derivatives were investigated as corrosion inhibiting additives for steel in acidic environments, showing significant improvement in anti-corrosion properties (El faydy et al., 2020).
properties
IUPAC Name |
4-(1H-indol-3-yl)-1-[4-(4-methylquinolin-2-yl)piperazin-1-yl]butan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N4O/c1-19-17-25(28-24-11-5-2-8-21(19)24)29-13-15-30(16-14-29)26(31)12-6-7-20-18-27-23-10-4-3-9-22(20)23/h2-5,8-11,17-18,27H,6-7,12-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZXPZBQZAANVLJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CC=CC=C12)N3CCN(CC3)C(=O)CCCC4=CNC5=CC=CC=C54 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{4-[4-(1H-indol-3-yl)butanoyl]piperazin-1-yl}-4-methylquinoline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.